Cas no 36770-70-4 (2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile)
36770-70-4 structure
Product Name:2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile
CAS No:36770-70-4
MF:C16H23NO3
MW:277.358724832535
CID:2939673
Update Time:2023-08-10
2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile
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- Inchi: 1S/C16H23NO3/c1-12(2)16(11-17,8-5-9-18)13-6-7-14(19-3)15(10-13)20-4/h6-7,10,12,18H,5,8-9H2,1-4H3
- InChI Key: XCVXXCRTGFYXRO-UHFFFAOYSA-N
- SMILES: OCCCC(C#N)(C1C=CC(=C(C=1)OC)OC)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 336
- XLogP3: 1.2
- Topological Polar Surface Area: 62.5
2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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